Cas no 501914-49-4 (2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid)

• Product Name: 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid
• CAS No: 501914-49-4
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• MDL: MFCD02736445
• CID: 5224652
• Update Time: 2025-05-20

2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-[(2-methoxyphenyl)amino]-4-phenyl-
• 2-{2-[(2-methoxyphenyl)amino]-4-phenyl-1,3-thiazol-5-yl}acetic acid
• 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid

• MDL： MFCD02736445
• Inchi： 1S/C18H16N2O3S/c1-23-14-10-6-5-9-13(14)19-18-20-17(12-7-3-2-4-8-12)15(24-18)11-16(21)22/h2-10H,11H2,1H3,(H,19,20)(H,21,22)
• InChI Key： ZCFXJXOEDBZELJ-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=CC=CC=C2)N=C1NC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid

Comprehensive Overview of 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid (CAS No. 501914-49-4)

2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid, with the CAS number 501914-49-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxyphenyl and phenyl groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

One of the key features of 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid is its unique molecular architecture, which combines a thiazole core with an acetic acid moiety. This combination is particularly noteworthy because it allows the compound to exhibit both lipophilic and hydrophilic properties, thereby improving its bioavailability. Researchers are increasingly focusing on such hybrid molecules to develop new therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, the scientific community has shown growing interest in thiazole derivatives due to their potential applications in treating various diseases. For instance, 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid has been investigated for its possible role in modulating inflammatory pathways. This aligns with the current trend of exploring anti-inflammatory agents that can address chronic conditions like arthritis and autoimmune disorders. The compound's ability to interact with specific enzymes and receptors makes it a promising candidate for further study.

Another area where 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid has shown potential is in the field of cancer research. Thiazole derivatives are known to exhibit anticancer properties, and this compound is no exception. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines, although more extensive research is needed to confirm these findings. The rise of personalized medicine and targeted therapies has further fueled interest in such molecules, as they offer the possibility of developing treatments tailored to individual patients.

The synthesis of 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid involves a series of carefully controlled chemical reactions, highlighting the importance of organic synthesis in modern chemistry. Researchers are continually refining these methods to improve yield and purity, which are critical factors for its potential commercialization. The compound's CAS number 501914-49-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

From a biochemical perspective, the compound's mechanism of action is still under investigation. However, its structural similarity to other bioactive thiazole derivatives provides valuable clues. For example, the methoxyphenyl group may contribute to its ability to cross cell membranes, while the acetic acid moiety could facilitate interactions with cellular proteins. These properties are particularly relevant in the context of drug design, where understanding molecular interactions is paramount.

In addition to its potential therapeutic applications, 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid is also of interest in material science. Thiazole-based compounds are increasingly being explored for their electronic and optical properties, which could lead to innovations in organic electronics and sensors. This multidisciplinary appeal underscores the compound's versatility and broadens its potential impact across various industries.

As the demand for novel bioactive compounds continues to rise, 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid stands out as a promising candidate. Its unique structure, combined with its potential biological activities, makes it a valuable subject for ongoing research. Whether in pharmaceuticals, biochemistry, or material science, this compound exemplifies the exciting possibilities at the intersection of chemistry and biology.

In conclusion, 2-{2-(2-methoxyphenyl)amino-4-phenyl-1,3-thiazol-5-yl}acetic acid (CAS No. 501914-49-4) represents a fascinating area of study with far-reaching implications. Its exploration aligns with contemporary scientific trends, such as the search for new therapeutic agents and advanced materials. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation solutions for some of today's most pressing challenges.